N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3O2S/c1-13-8-9-17(24-2)15(10-13)21-18(23)12-25-19-20-11-16(22-19)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: WBFLZENPGRMULH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=C(N2)C3=CC=CC=C3
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide, also known as MPTA, is a chemical compound that has been widely studied for its potential use in scientific research. MPTA is a thioacetamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide works by inhibiting the activity of certain enzymes and proteins in the body, including histone deacetylases and topoisomerases. This inhibition can lead to changes in gene expression and cell growth, which may be beneficial in certain disease states.
Biochemical and Physiological Effects:
Studies have shown that N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide has a variety of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of fungal growth, and the reduction of inflammation in animal models of autoimmune disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide in lab experiments is its relatively low cost and ease of synthesis. However, one limitation is that it may not be as effective as other compounds in certain applications, and may require higher concentrations to achieve the desired effects.

Future Directions

There are many potential future directions for research on N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide, including further studies on its antifungal and anti-inflammatory properties, as well as its potential use in the treatment of cancer and autoimmune disorders. Additionally, research could focus on developing more potent derivatives of N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide that may be more effective in certain applications.

Synthesis Methods

N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide can be synthesized using a variety of methods, including the reaction of 2-methoxy-5-methylphenylamine with 2-chloroacetyl chloride, followed by reaction with 5-phenyl-1H-imidazole-2-thiol. The resulting product can be purified using column chromatography to obtain pure N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide has been studied for a variety of scientific research applications, including its potential use as an antifungal agent, as well as its ability to inhibit the growth of cancer cells. N-(2-methoxy-5-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide has also been shown to have anti-inflammatory properties and may have potential use in the treatment of autoimmune disorders.